O-(4-cyclopropylbutyl)hydroxylamine
Description
“O-(4-cyclopropylbutyl)hydroxylamine” is a chemical compound . It is a type of O-Cyclopropyl hydroxylamine, which has been demonstrated to be bench-stable and practical precursors for the synthesis of N-heterocycles via a di-heteroatom [3,3]-sigmatropic rearrangement .
Synthesis Analysis
O-Cyclopropyl hydroxylamines, including “this compound”, can be synthesized via a novel and scalable synthetic route . They have been demonstrated to be bench-stable and practical precursors for the synthesis of N-heterocycles . A robust synthesis of both ring-substituted and ring-unsubstituted O-cyclopropyl hydroxylamines has been developed . Metal-free conditions for the facile N-arylation of these precursors were also identified .Chemical Reactions Analysis
O-Cyclopropyl hydroxylamines, including “this compound”, have been shown to be practical precursors for the synthesis of N-heterocycles . They can efficiently undergo a one-pot [3,3]-sigmatropic rearrangement/cyclization/rearomatization cascade under base-mediated conditions to furnish a structurally diverse set of substituted tetrahydroquinolines .Mechanism of Action
While the specific mechanism of action for “O-(4-cyclopropylbutyl)hydroxylamine” is not explicitly mentioned in the sources retrieved, O-protected NH-free hydroxylamine derivatives have been evaluated in the construction of nitrogen-enriched compounds, such as primary amines, amides, and N-heterocycles, with high regio-, chemo- and stereoselectivity .
Future Directions
O-Cyclopropyl hydroxylamines, including “O-(4-cyclopropylbutyl)hydroxylamine”, have shown remarkable potential as electrophilic aminating agents and as a source of the amino group . They facilitate stereo- and regioselective C–N, N–N, O–N, and S–N bond-formation reactions and intra-molecular cyclizations without the requirement of expensive metal catalysts . This suggests promising future directions for the use of these compounds in the synthesis of nitrogen-enriched compounds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for O-(4-cyclopropylbutyl)hydroxylamine involves the conversion of a suitable starting material to the desired product through a series of chemical reactions.", "Starting Materials": [ "4-cyclopropylbutanone", "hydroxylamine hydrochloride", "sodium hydroxide", "ethyl acetate", "water" ], "Reaction": [ "Step 1: Conversion of 4-cyclopropylbutanone to 4-cyclopropylbutyl oxime using hydroxylamine hydrochloride and sodium hydroxide in ethanol.", "Step 2: Hydrolysis of 4-cyclopropylbutyl oxime to 4-cyclopropylbutyl hydroxylamine using sodium hydroxide in water.", "Step 3: Extraction of 4-cyclopropylbutyl hydroxylamine from the aqueous solution using ethyl acetate.", "Step 4: Purification of the product by distillation or recrystallization." ] } | |
CAS RN |
2648946-24-9 |
Molecular Formula |
C7H15NO |
Molecular Weight |
129.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
